Cas no 916737-80-9 (BENZENE, 1-(CHLOROMETHYL)-4-(1,1-DIMETHYLETHYL)-2-(TRIFLUOROMETHYL)-)

• Product Name: BENZENE, 1-(CHLOROMETHYL)-4-(1,1-DIMETHYLETHYL)-2-(TRIFLUOROMETHYL)-
• CAS No: 916737-80-9
• MF: C₁₂H₁₄ClF₃
• MW: 250.687773227692
• CID: 3366728
• PubChem ID: 165350970
• Update Time: 2025-04-21

BENZENE, 1-(CHLOROMETHYL)-4-(1,1-DIMETHYLETHYL)-2-(TRIFLUOROMETHYL)- Chemical and Physical Properties

Names and Identifiers

• BENZENE, 1-(CHLOROMETHYL)-4-(1,1-DIMETHYLETHYL)-2-(TRIFLUOROMETHYL)-
• 916737-80-9
• DTXSID101168480
• 1-(Chloromethyl)-4-(1,1-dimethylethyl)-2-(trifluoromethyl)benzene

• Inchi： 1S/C12H14ClF3/c1-11(2,3)9-5-4-8(7-13)10(6-9)12(14,15)16/h4-6H,7H2,1-3H3
• InChI Key： RJARMEFKWNZSCB-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=CC=1C(F)(F)F)C(C)(C)C

Computed Properties

• Exact Mass: 250.0736126Da
• Monoisotopic Mass: 250.0736126Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 0Ų